Cas no 2226567-79-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 2226567-79-7
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 5965528
• PubChem ID: 165974279
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516909
• 2226567-79-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C19H15NO4/c21-17-14-9-3-4-10-15(14)18(22)20(17)24-19(23)16-11-5-7-12-6-1-2-8-13(12)16/h3-5,7,9-11H,1-2,6,8H2
• InChI Key： MFTIXNYWVKSIKG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=C1CCCC2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 2226567-79-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 2226567-79-7) is a specialized organic molecule with a unique structural framework. Its name highlights two key moieties: the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group, which is a phthalimide derivative, and the 5,6,7,8-tetrahydronaphthalene-1-carboxylate segment, a partially hydrogenated naphthalene carboxylate. This combination makes it a subject of interest in pharmaceutical and material science research.

Recent trends in scientific literature and search engine queries reveal growing curiosity about phthalimide derivatives due to their broad biological activities, including potential applications in drug discovery. The tetrahydronaphthalene component, often associated with bioactive molecules, further enhances its relevance. Researchers frequently search for "CAS 2226567-79-7 solubility" or "synthesis of isoindole derivatives," indicating a demand for practical data on this compound.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate suggests potential hydrolytic sensitivity, a topic often explored in "ester stability studies." Its bicyclic system could also contribute to rigidity in molecular design, a feature valued in "small molecule crystallography" discussions. Analytical techniques like HPLC and NMR are typically employed for characterization, as queried in "CAS 2226567-79-7 analytical methods."

Environmental and regulatory considerations are increasingly important in compound usage. While this molecule isn't classified as hazardous, proper handling aligns with "green chemistry principles," a trending topic. Its low molecular weight and moderate polarity (predicted) make it suitable for "drug-like property screening," another hot research area.

In material science, the conjugated system in the isoindole-1,3-dione portion may offer electronic properties useful for "organic semiconductors." Patent databases show growing interest in similar structures for "functional coatings," connecting to industrial applications. The tetralin (tetrahydronaphthalene) moiety's lipophilicity could be optimized for "controlled release formulations," a frequent search term in pharma circles.

Future research directions might explore this compound's role in "targeted drug delivery" or as a "photoactive material." Its structural hybridity between aromatic and aliphatic systems presents opportunities in "molecular engineering." As synthetic methodologies advance, especially in "catalytic esterification," production scalability may improve.

For researchers investigating "structure-activity relationships," this compound offers a versatile scaffold. The presence of both hydrogen-bond acceptors (carbonyl groups) and a hydrophobic (tetralin) region enables diverse molecular interactions. Such features are frequently searched in context of "molecular docking studies" and "bioisostere design."

Thermal analysis data (not yet widely published) would address common queries about "decomposition temperature of CAS 2226567-79-7." Similarly, "stability under various pH conditions" remains an area for further study, reflecting practical formulation concerns. The compound's chiral center (if present) could spark interest in "enantioselective synthesis" applications.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5,6,7,8-tetrahydronaphthalene-1-carboxylate represents an intriguing case study in hybrid molecular architectures. Its dual functionality bridges pharmaceutical and material science domains, answering to contemporary research trends while posing stimulating questions for future investigation.